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Compound of Interest

Compound Name: NP-C86

Cat. No.: B1574664 Get Quote

For researchers, scientists, and drug development professionals, understanding the proper

handling and disposal of novel compounds is paramount for both personal safety and

experimental integrity. This document provides essential, immediate safety and logistical

information for the small molecule NP-C86, a stabilizer of the long noncoding RNA (lncRNA)

GAS5. While research indicates NP-C86 is non-cytotoxic and demonstrates a favorable safety

profile in preclinical studies, it is prudent to treat all research chemicals with a degree of

caution.[1][2] This guide offers procedural, step-by-step guidance to ensure the safe and

effective use of NP-C86 in your laboratory.

Immediate Safety and Handling Protocols
While specific hazard data for NP-C86 is not fully established, general laboratory best practices

for handling chemicals with unknown toxicity should be strictly followed.[3]

Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1574664?utm_src=pdf-interest
https://www.benchchem.com/product/b1574664?utm_src=pdf-body
https://www.benchchem.com/product/b1574664?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10498384/
https://pubmed.ncbi.nlm.nih.gov/30661991/
https://www.benchchem.com/product/b1574664?utm_src=pdf-body
https://www.benchchem.com/product/b1574664?utm_src=pdf-body
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Eye Protection Safety glasses or goggles ANSI Z87.1-compliant

Hand Protection
Disposable nitrile or neoprene

gloves
Standard laboratory grade

Body Protection Laboratory coat
Standard or flame-resistant

based on other reagents in use

Engineering Controls:

Fume Hood: It is advisable to handle stock solutions and perform initial dilutions of NP-C86
within a certified chemical fume hood to minimize inhalation risk.[3]

General Hygiene Practices:

Avoid direct contact with the skin and eyes.

Do not ingest or inhale.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in laboratory areas.

Operational Plan: From Receipt to Use
A systematic approach to managing NP-C86 from the moment it arrives in the lab until its final

use is critical.

Receiving and Storage:
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Parameter Recommendation

Initial Inspection
Visually inspect the container for any damage or

leaks upon receipt.

Labeling

Ensure the container is clearly labeled with the

compound name ("NP-C86"), date of receipt,

and any relevant hazard warnings (e.g.,

"Caution: Research Chemical, Toxicity Not Fully

Characterized").

Storage Conditions

Store in a cool, dry, and dark place. For long-

term storage, refer to the supplier's

recommendations, which may include

refrigeration or freezing.

Secondary Containment
Store containers of NP-C86 in a leak-proof

secondary container to prevent spills.[3]

Solution Preparation:
Consult Solubility Data: Refer to the manufacturer's data sheet for information on appropriate

solvents.

Work in a Fume Hood: All weighing and initial solvent addition should be performed in a

chemical fume hood.

Use Appropriate Glassware: Utilize clean, dry glassware for all solution preparations.

Label Dilutions: Clearly label all prepared solutions with the compound name, concentration,

solvent, and date of preparation.

Disposal Plan: Responsible Waste Management
Proper disposal of NP-C86 and associated waste is essential to protect the environment and

comply with institutional and local regulations. As NP-C86 is a non-hazardous compound

according to available research, standard disposal procedures for non-hazardous chemical

waste can be followed.
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Waste Type Disposal Procedure

Unused NP-C86 (Solid)

Dispose of as non-hazardous solid chemical

waste. Place in a clearly labeled, sealed

container and follow your institution's guidelines

for chemical waste pickup.

NP-C86 Solutions

For small quantities of aqueous solutions, check

with your institution's environmental health and

safety (EHS) office for guidance on drain

disposal. Some institutions may permit the

disposal of non-hazardous aqueous solutions

down the sanitary sewer with copious amounts

of water.[4][5][6][7] Otherwise, collect in a

labeled waste container for chemical waste

disposal.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in the appropriate solid laboratory

waste stream.

Empty Containers

Triple rinse the empty container with a suitable

solvent. The rinsate should be collected as

chemical waste. Deface the label on the empty

container before disposing of it in the regular

trash or glass recycling, as per your institution's

policy.

Experimental Protocol: In Vivo Mouse Studies
The following is a detailed methodology for in vivo studies in mice, based on published

research.

Objective: To evaluate the in vivo efficacy of NP-C86 in a diet-induced obese diabetic (DIOD)

mouse model.

Materials:

NP-C86
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Vehicle (e.g., sterile saline or as recommended by the supplier)

Diet-induced obese diabetic mice

Standard laboratory equipment for animal handling and dosing

Procedure:

Animal Acclimation: Acclimate the DIOD mice to the laboratory environment for a specified

period before the start of the experiment.

Dosing Preparation: Prepare the required concentrations of NP-C86 in the appropriate

vehicle on the day of dosing.

Administration: Administer NP-C86 to the treatment group of mice via the desired route (e.g.,

intraperitoneal injection, oral gavage). The control group should receive an equivalent

volume of the vehicle.

Monitoring: Monitor the animals regularly for any signs of toxicity or adverse effects.

Data Collection: At the conclusion of the study, collect relevant biological samples (e.g.,

blood, tissues) for analysis.

Visualizing the Science of NP-C86
To better understand the mechanism of action and the procedural flow of working with NP-C86,

the following diagrams have been created.
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Caption: NP-C86 stabilizes lncRNA GAS5 by blocking its interaction with UPF1, preventing

degradation.
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Caption: A streamlined workflow for the safe handling and disposal of NP-C86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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